Cas no 197015-32-0 (Methanesulfonic acid, trifluoro-, 2-formyl-5-methoxyphenyl ester)

• Product name: Methanesulfonic acid, trifluoro-, 2-formyl-5-methoxyphenyl ester
• CAS No: 197015-32-0
• MF: C₉H₇O₅F₃S
• MW: 284.20908
• CID: 1388367
• PubChem ID: 10802961

Methanesulfonic acid, trifluoro-, 2-formyl-5-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-formyl-5-methoxyphenyl ester
• 4-methoxy-2-trifluoromethanesulfonyloxybenzaldehyde
• trifluoro- methanesulfonic acid 2-formyl-5-methoxy-phenyl ester
• trifluoromethanesulfonic acid 2-formyl-5-methoxy-phenyl ester
• SCHEMBL710706
• DB-217361
• trifluoro-methanesulfonic acid 2-formyl-5-methoxy-phenyl ester
• 197015-32-0
• 2-Formyl-5-methoxyphenyl trifluoromethanesulfonate

• Inchi： InChI=1S/C9H7F3O5S/c1-16-7-3-2-6(5-13)8(4-7)17-18(14,15)9(10,11)12/h2-5H,1H3
• InChI Key： ZIGNVVRMVFPJBW-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)C=O)OS(=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 283.99661
• Monoisotopic Mass: 283.99662898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67